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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Propylcyclopentanone is a cyclic ketone used as an intermediate in the synthesis of various

organic compounds, including pharmaceuticals and fragrances. An accurate determination of

its molecular weight is fundamental for stoichiometric calculations in chemical reactions,

structural elucidation, and analytical characterization. This document provides a detailed guide

to the calculation of the molecular weight of 2-Propylcyclopentanone based on its molecular

formula and the standard atomic weights of its constituent elements.

Molecular Formula and Structure
2-Propylcyclopentanone is an organic compound with the molecular formula C₈H₁₄O.[1][2][3]

Its structure consists of a five-membered cyclopentane ring containing a carbonyl group (a

ketone), with a propyl group attached to the second carbon atom relative to the carbonyl.

Protocol for Molecular Weight Calculation
The molecular weight (MW) of a compound is the sum of the atomic weights of all atoms in its

molecular formula. The calculation protocol is as follows:

Identify the Molecular Formula: The established molecular formula for 2-
Propylcyclopentanone is C₈H₁₄O.[1][2][3]
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Determine Constituent Elements: The elements present in the molecule are Carbon (C),

Hydrogen (H), and Oxygen (O).

Ascertain Atom Count: Count the number of atoms for each element as indicated by the

subscripts in the molecular formula:

Carbon (C): 8 atoms

Hydrogen (H): 14 atoms

Oxygen (O): 1 atom

Obtain Standard Atomic Weights: Utilize the standard atomic weights for each element as

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Atomic Weight of Carbon (C): ≈ 12.011 amu.[4][5][6]

Atomic Weight of Hydrogen (H): ≈ 1.008 amu.[7][8][9][10]

Atomic Weight of Oxygen (O): ≈ 15.999 amu.[11][12][13][14]

Calculate Total Mass Contribution: Multiply the atom count of each element by its respective

atomic weight.

Sum for Final Molecular Weight: Sum the total mass contributions of all elements to obtain

the final molecular weight of the compound.

Quantitative Data Summary
The following table summarizes the quantitative data used in the calculation of the molecular

weight for 2-Propylcyclopentanone (C₈H₁₄O).
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Element Symbol Atom Count
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 14 1.008 14.112

Oxygen O 1 15.999 15.999

Total 23 126.199

The calculated molecular weight is 126.199 amu, which is often expressed as 126.20 g/mol for

molar mass calculations.[2][3][15]

Visualization of Calculation Workflow
The logical relationship for determining the molecular weight from the compound's constituent

elements is illustrated below.
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Constituent Elements

Calculation

Carbon (C)
Atom Count: 8

Atomic Weight: 12.011

8 * 12.011 = 96.088

Hydrogen (H)
Atom Count: 14

Atomic Weight: 1.008

14 * 1.008 = 14.112

Oxygen (O)
Atom Count: 1

Atomic Weight: 15.999

1 * 15.999 = 15.999

Summation:
96.088 + 14.112 + 15.999

Molecular Weight of
2-Propylcyclopentanone

126.199 amu

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b073189?utm_src=pdf-body-img
https://www.benchchem.com/product/b073189?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Page loading... [guidechem.com]

3. 2-Propylcyclopentanone | C8H14O | CID 518461 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. byjus.com [byjus.com]

5. m.youtube.com [m.youtube.com]

6. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

7. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

8. quora.com [quora.com]

9. Standard atomic weight - Wikipedia [en.wikipedia.org]

10. Hydrogen - Wikipedia [en.wikipedia.org]

11. fiveable.me [fiveable.me]

12. princeton.edu [princeton.edu]

13. Oxygen - Wikipedia [en.wikipedia.org]

14. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

15. parchem.com [parchem.com]

To cite this document: BenchChem. [Technical Guide: Determination of 2-
Propylcyclopentanone Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073189#2-propylcyclopentanone-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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